Cas no 1805837-98-2 (7-Bromomethyl-2,6-diamino-1H-benzimidazole)

• Product Name: 7-Bromomethyl-2,6-diamino-1H-benzimidazole
• CAS No: 1805837-98-2
• MF: C₈H₉BrN₄
• MW: 241.087859869003
• CID: 4824726
• Update Time: 2025-10-29

7-Bromomethyl-2,6-diamino-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromomethyl-2,6-diamino-1H-benzimidazole

• Inchi： 1S/C8H9BrN4/c9-3-4-5(10)1-2-6-7(4)13-8(11)12-6/h1-2H,3,10H2,(H3,11,12,13)
• InChI Key： IBONQCFJXRVTHR-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CC2=C1N=C(N)N2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 1
• Topological Polar Surface Area: 80.7

Additional information on 7-Bromomethyl-2,6-diamino-1H-benzimidazole

Recent Advances in the Study of 7-Bromomethyl-2,6-diamino-1H-benzimidazole (CAS: 1805837-98-2)

The compound 7-Bromomethyl-2,6-diamino-1H-benzimidazole (CAS: 1805837-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic benzimidazole derivative is of particular interest owing to its structural features, which make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its potential as a key intermediate in medicinal chemistry.

One of the most notable advancements in the study of 7-Bromomethyl-2,6-diamino-1H-benzimidazole is its role as a versatile building block for the synthesis of biologically active compounds. Researchers have demonstrated its utility in the preparation of various benzimidazole-based derivatives, which exhibit a wide range of pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The bromomethyl group at the 7-position provides a reactive site for further functionalization, enabling the introduction of diverse substituents to modulate the compound's biological activity and pharmacokinetic properties.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the anticancer potential of 7-Bromomethyl-2,6-diamino-1H-benzimidazole derivatives. The study revealed that certain derivatives exhibited potent inhibitory effects against cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggested that these compounds act by interfering with DNA replication and inducing apoptosis in cancer cells. These findings highlight the potential of 7-Bromomethyl-2,6-diamino-1H-benzimidazole as a lead compound for the development of new anticancer agents.

Another significant area of research involves the use of 7-Bromomethyl-2,6-diamino-1H-benzimidazole in the synthesis of kinase inhibitors. Kinases are key regulators of cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. Recent studies have shown that benzimidazole-based kinase inhibitors derived from this compound exhibit high selectivity and potency against specific kinase targets. These findings underscore the importance of 7-Bromomethyl-2,6-diamino-1H-benzimidazole as a valuable scaffold in kinase inhibitor design.

In addition to its applications in drug discovery, 7-Bromomethyl-2,6-diamino-1H-benzimidazole has also been explored for its potential in diagnostic imaging. Researchers have developed radiolabeled derivatives of this compound for use in positron emission tomography (PET) imaging. Preliminary studies have demonstrated that these derivatives can selectively target certain biomarkers associated with disease states, offering a promising tool for non-invasive diagnosis and monitoring of diseases such as cancer and neurological disorders.

Despite these promising developments, challenges remain in the optimization of 7-Bromomethyl-2,6-diamino-1H-benzimidazole-based compounds for clinical use. Issues such as solubility, bioavailability, and toxicity need to be addressed through further structural modifications and preclinical studies. Nevertheless, the ongoing research on this compound and its derivatives continues to provide valuable insights into its potential applications in chemical biology and pharmaceutical sciences.

In conclusion, 7-Bromomethyl-2,6-diamino-1H-benzimidazole (CAS: 1805837-98-2) represents a highly versatile and promising scaffold in medicinal chemistry. Its unique structural features and reactivity make it an attractive candidate for the development of novel therapeutic agents and diagnostic tools. Continued research efforts are expected to further elucidate its potential and pave the way for its translation into clinical applications.